(Z)-2-(2,5-dimethoxybenzylidene)-8-(pyridin-4-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-8-(pyridin-4-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C25H22N2O5/c1-29-18-3-5-21(30-2)17(11-18)12-23-24(28)19-4-6-22-20(25(19)32-23)14-27(15-31-22)13-16-7-9-26-10-8-16/h3-12H,13-15H2,1-2H3/b23-12-
• InChI Key: IKNFCXPYVPKPHQ-FMCGGJTJSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=NC=C5
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=NC=C5
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-8-(pyridin-4-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C25H22N2O5 and its molecular weight is 430.46. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dimethoxybenzylidene)-8-(pyridin-4-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dimethoxybenzylidene)-8-(pyridin-4-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Molecular Design

Benzoxazines and oxazin derivatives are extensively studied for their chemical synthesis processes, including novel synthetic routes and the exploration of their structural mimicry capabilities. Research demonstrates various methodologies for synthesizing these compounds, highlighting their significance in molecular design and pharmaceutical chemistry. For instance, the synthesis of pyrimido[1, 6-c][1, 3]oxazine and -oxazepine derivatives as mimicry analogs of anti-constrained acyclic thymidine represents a critical advancement in nucleoside analogs design, showcasing their potential in therapeutic applications (Hsu et al., 1996).

Material Science and Polymer Chemistry

Compounds within the oxazine and benzoxazine families are explored for their applications in material science, particularly in the development of polymers. Research into the oxidative polymerization of certain benzoxazines has led to the creation of conductive polymeric materials, demonstrating the versatility of these compounds in engineering applications. This illustrates the role of such heterocycles in developing novel materials with specific electrical properties (Kiskan et al., 2007).